molecular formula C17H26ClNO2 B2774114 1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride CAS No. 474260-88-3

1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride

Cat. No. B2774114
CAS RN: 474260-88-3
M. Wt: 311.85
InChI Key: KVMQMFANSIIAFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride, also known as A-967079, is a potent and selective antagonist of the transient receptor potential V1 (TRPV1) ion channel. TRPV1 channels are expressed in nociceptive neurons and play a crucial role in pain sensation. A-967079 has been extensively studied for its potential use in the treatment of chronic pain and other related disorders.

Mechanism of Action

1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride acts as a selective antagonist of the TRPV1 ion channel, which is expressed in nociceptive neurons and plays a crucial role in pain sensation. By blocking the activity of TRPV1 channels, 1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride can reduce pain signaling and provide analgesic effects. 1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride has been shown to be highly selective for TRPV1 channels, with minimal activity against other ion channels.
Biochemical and physiological effects:
1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride has been shown to have potent analgesic effects in various animal models of pain. In addition to its analgesic effects, 1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride has also been shown to have anti-inflammatory effects, which may contribute to its therapeutic potential in the treatment of pain and other related disorders. 1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride has also been investigated for its effects on other physiological systems, such as the respiratory and cardiovascular systems, but further research is needed to fully understand its effects in these areas.

Advantages and Limitations for Lab Experiments

1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride is a potent and selective antagonist of the TRPV1 ion channel, making it a valuable tool for studying the role of TRPV1 channels in pain and other related disorders. However, like any experimental tool, 1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride has its limitations. One limitation is its specificity for TRPV1 channels, which may limit its use in studies of other ion channels or physiological systems. Another limitation is its potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride and its potential use as a therapeutic agent. One direction is the development of more potent and selective TRPV1 antagonists, which may have greater therapeutic potential and fewer side effects. Another direction is the investigation of the mechanisms underlying the anti-inflammatory effects of 1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride, which may provide insights into the development of new anti-inflammatory therapies. Finally, further research is needed to fully understand the potential of 1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride in the treatment of pain and other related disorders, and to determine the optimal dosing and administration regimens for this compound.

Synthesis Methods

The synthesis of 1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride involves several steps, including the preparation of the key intermediate 2,3-dihydro-1H-indene-5-carboxylic acid, which is then converted to the final product through a series of chemical reactions. The synthesis of 1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride has been described in several publications, and various modifications have been made to optimize the yield and purity of the compound.

Scientific Research Applications

1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride has been extensively studied for its potential use as a therapeutic agent for chronic pain and other related disorders. In preclinical studies, 1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride has been shown to have potent analgesic effects in various animal models of pain, including neuropathic pain, inflammatory pain, and cancer pain. 1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride has also been investigated for its potential use in the treatment of other conditions, such as itch, cough, and bladder dysfunction.

properties

IUPAC Name

1-(2,3-dihydro-1H-inden-5-yloxy)-3-piperidin-1-ylpropan-2-ol;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H25NO2.ClH/c19-16(12-18-9-2-1-3-10-18)13-20-17-8-7-14-5-4-6-15(14)11-17;/h7-8,11,16,19H,1-6,9-10,12-13H2;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KVMQMFANSIIAFW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)CC(COC2=CC3=C(CCC3)C=C2)O.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H26ClNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

311.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(piperidin-1-yl)propan-2-ol hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.